N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide

• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol
• IUPAC Name: N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C10H15N3O/c1-13(2)8-7-12-10(14)9-5-3-4-6-11-9/h3-6H,7-8H2,1-2H3,(H,12,14)
• InChI Key: IKTMLCHVAZTPSB-UHFFFAOYSA-N
• SMILES: CN(C)CCNC(=O)C1=CC=CC=N1

Description

N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide, also known as DMAE, is a chemical compound that has been widely used in scientific research due to its unique properties. DMAE is a derivative of the B vitamin choline and is known to have several biochemical and physiological effects on the body.

Mechanism of Action

N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide works by increasing the synthesis and release of acetylcholine in the brain. Acetylcholine is a neurotransmitter that is involved in various cognitive functions, including memory, learning, and attention. N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide also acts as an antioxidant and protects the brain from oxidative stress.
Biochemical and Physiological Effects:
N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide has been shown to have several biochemical and physiological effects on the body. It has been shown to increase acetylcholine levels in the brain, which can improve cognitive function. N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide also acts as an antioxidant and protects the brain from oxidative stress. In addition, N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide has been shown to reduce inflammation and improve skin elasticity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide in lab experiments is its ability to increase acetylcholine levels in the brain. This makes it a useful tool for studying cognitive function and memory. However, N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide has some limitations as well. It can be toxic at high doses and can cause gastrointestinal upset. In addition, N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide can interact with other medications and supplements, so it is important to use caution when using it in experiments.

Future Directions

There are several future directions for research on N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide. One area of interest is its potential as a treatment for cognitive decline in aging populations. N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide has also been studied for its potential to improve athletic performance and reduce fatigue. In addition, there is ongoing research on the use of N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease.
Conclusion:
In conclusion, N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide is a chemical compound that has been widely used in scientific research due to its unique properties. It has been shown to increase acetylcholine levels in the brain, which can improve cognitive function. N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide also acts as an antioxidant and protects the brain from oxidative stress. While N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide has some limitations, it has several potential applications in the field of neuroscience and beyond. Further research is needed to fully understand the potential benefits and limitations of N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide.

Synthesis Methods

N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide can be synthesized by reacting 2-chloronicotinic acid with dimethylaminoethanol in the presence of a base. The resulting product is then purified through recrystallization. This synthesis method has been widely used in research laboratories to obtain high-quality N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide for various experiments.

Scientific Research Applications

N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide has been extensively studied in the field of neuroscience due to its potential as a cognitive enhancer. It has been shown to increase acetylcholine levels in the brain, which is a neurotransmitter responsible for memory and learning. N-[2-(dimethylamino)ethyl]pyridine-2-carboxamide has also been studied for its potential to improve mood and reduce anxiety.